Cas no 828276-85-3 (ethyl 3-hydroxy-4-(4-methylbenzenesulfonyl)oxybutanoate)

• Product name: ethyl 3-hydroxy-4-(4-methylbenzenesulfonyl)oxybutanoate
• CAS No: 828276-85-3
• MF: C₁₃H₁₈O₆S
• MW: 302.34342
• CID: 681418
• PubChem ID: 57183099

ethyl 3-hydroxy-4-(4-methylbenzenesulfonyl)oxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-[[(4-methylphenyl)sulfonyl]oxy]-, ethyl ester
• ethyl 3-hydroxy-4-(4-methylphenyl)sulfonyloxybutanoate
• ethyl 3-hydroxy-4-(4-methylbenzenesulfonyl)oxybutanoate
• Butanoic acid, 3-hydroxy-4-[[(4-methylphenyl)sulfonyl]oxy]-, ethyl ester, (S)- (9CI)
• 828276-85-3
• 133149-03-8
• EN300-12727812
• Ethyl 3-hydroxy-4-[(4-methylbenzene-1-sulfonyl)oxy]butanoate
• DTXSID20720490
• Butanoic acid, 3-hydroxy-4-[[(4-methylphenyl)sulfonyl]oxy]-, ethyl ester, (S)-(9CI)
• ETHYL 3-HYDROXY-4-[(4-METHYLBENZENESULFONYL)OXY]BUTANOATE

• Inchi： InChI=1S/C13H18O6S/c1-3-18-13(15)8-11(14)9-19-20(16,17)12-6-4-10(2)5-7-12/h4-7,11,14H,3,8-9H2,1-2H3
• InChI Key： QUWFDPDJSQDORP-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(COS(=O)(=O)C1=CC=C(C=C1)C)O

Computed Properties

• Exact Mass: 302.08240946g/mol
• Monoisotopic Mass: 302.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų
• XLogP3: 1.1